Cas no 13406-99-0 (Oxiranecarboxylic acid, oxiranylmethyl ester)

Oxiranecarboxylic acid, oxiranylmethyl ester structure
13406-99-0 structure
Product Name:Oxiranecarboxylic acid, oxiranylmethyl ester
CAS No:13406-99-0
MF:C6H8O4
MW:144.125322341919
CID:1234835
PubChem ID:54359475
Update Time:2025-04-20

Oxiranecarboxylic acid, oxiranylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Oxiranecarboxylic acid, oxiranylmethyl ester
    • oxiran-2-ylmethyl oxirane-2-carboxylate
    • (Oxiran-2-yl)methyl oxirane-2-carboxylate
    • 13406-99-0
    • DTXSID40710813
    • SCHEMBL4807514
    • Inchi: 1S/C6H8O4/c7-6(5-3-9-5)10-2-4-1-8-4/h4-5H,1-3H2
    • InChI Key: ULMDIPASDLBXQF-UHFFFAOYSA-N
    • SMILES: O1CC1COC(C1CO1)=O

Computed Properties

  • Exact Mass: 144.04224
  • Monoisotopic Mass: 144.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 51.4Ų

Experimental Properties

  • PSA: 51.36
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD